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Compound of Interest

Compound Name: 5-Pyridoxic acid

CAS No.: 524-07-2

Cat. No.: B1208528

Get Quote

Part 1: Executive Summary & Chemical Context
5-Pyridoxic Acid (often chemically synonymous or isomeric with 4-Pyridoxic Acid, the major

catabolite of Vitamin B6) presents specific handling challenges not due to high acute toxicity,

but due to biological activity, photosensitivity, and physical irritation.

While often classified as a standard laboratory chemical, its structural nature as a pyridine

carboxylic acid derivative dictates a safety protocol focused on preventing mucous membrane

irritation and maintaining compound integrity (preventing photodegradation).

Critical Technical Note: In biological matrices, "Pyridoxic Acid" usually refers to 4-Pyridoxic acid

(CAS 82-82-6). However, 5-Pyridoxic acid (an isomer where the carboxyl group is at the 5-

position relative to the nitrogen) exists in specific bacterial metabolic pathways. The safety

protocols below apply universally to both isomers due to their shared physicochemical

properties (crystalline organic acids).

Part 2: Risk Assessment & Hazard Profile[1]
Before selecting PPE, we must understand the "Why" behind the protection.
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Hazard Category Classification Operational Implication

Inhalation STOT SE 3 (H335)

Fine crystalline dust can

severely irritate the upper

respiratory tract. Action:

Weighing must occur in a draft-

free enclosure or hood.

Skin/Eye Irritant (H315/H319)

Acidic nature causes contact

dermatitis and ocular

inflammation. Action: Double-

gloving recommended for high-

purity stock preparation.

Stability Photosensitive

B6 vitamers and metabolites

degrade rapidly under

UV/Visible light. Action: Amber

glassware is a safety and

quality requirement.

Physical Electrostatic Powder

Dry powder tends to

fly/disperse due to static.

Action: Use anti-static guns or

polonium strips during

weighing.

Part 3: Personal Protective Equipment (PPE) Matrix
This matrix is designed to exceed minimum compliance, ensuring zero-contact handling for

analytical purity.
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Protection Zone Recommended Equipment Technical Rationale

Ocular
Chemical Splash Goggles

(ANSI Z87.1)

Standard safety glasses are

insufficient for fine powders

that can drift around lenses.

Goggles provide a seal against

airborne dust.

Dermal (Hands)
Nitrile Gloves (Min. 0.11mm

thickness)

Double-gloving protocol: Wear

a colored inner pair and a

standard outer pair to

immediately visualize tears.

Latex is discouraged due to

potential allergenicity in shared

labs.

Respiratory
N95 Respirator (or Fume

Hood)

If handling >100 mg outside a

fume hood, an N95 is

mandatory to prevent

inhalation of the acidic dust.

Body
High-Neck Lab Coat

(Cotton/Poly blend)

Synthetic-only coats can build

static charge, causing the

powder to "jump" from the

spatula. Cotton blends reduce

static.

Part 4: Operational Protocol (Step-by-Step)
Phase 1: Pre-Handling Preparation

Light Control: Dim laboratory lights or utilize a workspace with UV-filtered lighting. 5-
Pyridoxic acid fluoresces and degrades under intense light.

Static Equilibration: Place the sample container and your spatula inside the weighing

enclosure 10 minutes prior to opening. This equalizes temperature and humidity, reducing

static shock to the powder.

Phase 2: Weighing & Transfer (The Critical Step)
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Engineering Control: Use a Vented Balance Enclosure or a Chemical Fume Hood.

Technique:

Don PPE as per the Matrix above.[1][2][3][4][5][6][7]

Open the amber vial inside the hood.

Use an anti-static gun (zerostat) on the vial opening if the powder appears "fluffy" or

adheres to the glass walls.

Transfer using a stainless steel micro-spatula. Avoid plastic spatulas which generate

static.

Reseal immediately. Do not leave the stock vial open while waiting for the balance to

stabilize.

Phase 3: Solubilization
Solvent Choice: 5-Pyridoxic acid is sparingly soluble in water but dissolves readily in dilute

aqueous alkali (e.g., 0.1 M NaOH) or dilute acid.

Reaction: Dissolution in alkali may generate mild heat; add solvent slowly.

Storage: Transfer solution immediately to an Amber HPLC Vial or wrap the container in

aluminum foil.

Phase 4: Waste Disposal & Decontamination
Solid Waste: Dispose of contaminated wipes and gloves in "Hazardous Solid Waste"

(Contaminated Debris).

Liquid Waste: Aqueous solutions should be neutralized to pH 6-8 before disposal, or placed

in "Aqueous Organic Waste" streams depending on local EHS regulations.

Spill Cleanup:

Do not dry sweep. This generates dust.
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Cover spill with a wet paper towel (water or ethanol).

Wipe up the wet slurry to capture all particulates.

Part 5: Workflow Visualization
The following diagram illustrates the "Safe Handling Lifecycle," emphasizing the critical control

points for Light and Static.
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Caption: Operational workflow for 5-Pyridoxic Acid, highlighting environmental controls (Red)

and critical processing steps (White).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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